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Compound of Interest

Compound Name:
(+/-)-ACETYLCARNITINE

CHLORIDE

CAS No.: 2504-11-2

Cat. No.: B1663038 Get Quote

Topic: Stability, Storage, and Solubility of (+/-)-Acetylcarnitine Chloride CAS No: 2504-11-2

(Racemate) / 5080-50-2 (L-Isomer reference) Chemical Nature: Hygroscopic crystalline solid;

Acetyl ester of carnitine.

Executive Summary: The "Ester Vulnerability"
(+/-)-Acetylcarnitine Chloride (ALCAR) is chemically defined by two critical properties that

dictate its handling:

High Hygroscopicity: The chloride salt avidly attracts atmospheric moisture, leading to rapid

deliquescence (turning into a liquid/sticky mess).

Ester Hydrolysis: The acetyl-ester bond is thermodynamically unstable in aqueous

environments, particularly at neutral to alkaline pH. Hydrolysis releases Acetic Acid and

Carnitine, causing a drop in pH and loss of potency.

Golden Rule: Store the solid at -20°C with desiccant. Keep aqueous solutions acidic (pH 3–5)

and frozen for long-term storage.

Critical Stability Data
Table 1: Solubility Profile (at 25°C)
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Solvent Solubility Limit Notes

Water > 80 mg/mL

Highly soluble. Solution

becomes acidic due to HCl

salt.

Ethanol ~ 20 mg/mL
Good for organic-compatible

applications.[1][2]

DMSO ~ 10 mg/mL

Lower solubility than water.[1]

Use for hydrophobic

compound libraries.

DMF ~ 10 mg/mL
Alternative to DMSO; not

recommended for cell culture.

PBS (pH 7.4) Soluble

WARNING: Rapid hydrolysis

occurs at this pH. Prepare

fresh.

Table 2: pH-Dependent Stability (Aqueous Solution)
pH Condition Stability Status

Half-Life Estimate
(25°C)

Recommendation

pH 3.0 – 5.0 High > 30 Days
Optimal range for

stock solutions.

pH 7.4 (Physiological) Moderate 5 – 10 Days
Use immediately. Do

not store.

pH > 9.0 (Alkaline) Unstable < 1 Hour
Avoid. Rapid ester

hydrolysis.

Visualizing Degradation Pathways
The primary failure mode for this compound is hydrolysis.[3] Understanding this pathway is

essential for troubleshooting "loss of activity" in experiments.
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Catalysts of Degradation
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Figure 1: The hydrolysis pathway. Note that the release of acetic acid creates a positive

feedback loop in unbuffered water, but in buffered media, the pH remains high, accelerating

destruction.

Troubleshooting Guide & FAQs
Scenario A: "My solid powder has turned into a sticky
clump."

Diagnosis: Moisture contamination (Deliquescence).

Cause: The container was likely opened while cold, causing condensation, or stored without

adequate desiccation.

Action:

Do not use for quantitative experiments (weighing is impossible).
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If the clump is white (not yellow), it may still be chemically pure but hydrated. Dissolve the

entire clump in a known volume of water to create a stock, then determine concentration

via HPLC or enzymatic assay.

Prevention: Allow the vial to equilibrate to room temperature before opening.

Scenario B: "The pH of my stock solution dropped over
time."

Diagnosis: Hydrolysis.[3][4]

Cause: Storage in water without a buffer, or storage at room temperature. The cleavage of

the acetyl group releases acetic acid.

Action: Discard the solution.

Prevention: Store stock solutions in water at -20°C or -80°C. Do not store at +4°C for more

than 1 week.

Scenario C: "Can I autoclave my Acetylcarnitine
solution?"

Answer:ABSOLUTELY NOT.

Reasoning: Autoclaving involves high heat (121°C) and steam. This provides the perfect

thermodynamic conditions to smash the ester bond. You will result in a sterile solution of

Carnitine and Vinegar.

Correct Protocol: Prepare the solution in a laminar flow hood and use a 0.22 µm PES or

PVDF syringe filter for sterilization.

Scenario D: "I need to add this to cell culture media
(DMEM/RPMI)."

Issue: Cell media is buffered to pH 7.4.

Protocol:
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Prepare a high-concentration stock (e.g., 100 mM) in water or PBS (pH adjusted to 5-6).

Store the stock at -20°C.

Add the stock to the cell culture media immediately prior to use.

Do not pre-mix Acetylcarnitine into media and store the media in the fridge for weeks. It

will degrade.

Experimental Protocols
Protocol 1: Preparation of a Stable Stock Solution (100
mM)
Target Concentration: ~24 mg/mL

Equilibration: Remove the product vial from the freezer and place it in a desiccator. Allow it to

warm to Room Temperature (RT) for 30 minutes. Crucial: Opening a cold vial condenses

atmospheric water onto the hygroscopic solid.

Weighing: Rapidly weigh 239.7 mg of (+/-)-Acetylcarnitine Chloride.

Solvent: Add 10.0 mL of Milli-Q Water or Distilled Water.

Note: Do not use PBS for the stock if you plan to store it. Pure water will naturally settle at

a slightly acidic pH (due to the HCl salt), which auto-stabilizes the ester.

Dissolution: Vortex briefly. It should dissolve instantly.

Aliquot & Freeze: Dispense into single-use aliquots (e.g., 500 µL) in screw-cap cryovials.

Storage: Store at -20°C (stable for 1 year) or -80°C (stable for >2 years).

Protocol 2: Storage Decision Tree
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How do you want to store ALCAR?

Solid Powder Liquid Solution

Store at -20°C
Protect from Light
USE DESICCANT

Check Solvent System

Water (Unbuffered) PBS / Media (pH 7.4) DMSO / Ethanol

Stable at -20°C
(Months/Years)

UNSTABLE Storage
Use Immediately

(Hours/Days)

Store at -80°C
(Prevent evaporation)

Click to download full resolution via product page

Figure 2: Decision matrix for maximizing shelf-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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